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Compound of Interest

Compound Name: Compound 401

Cat. No.: B1669304 Get Quote

ABN401: A Selective MET Tyrosine Kinase
Inhibitor
Application Note:

ABN401 is a potent and highly selective ATP-competitive inhibitor of the c-MET receptor

tyrosine kinase.[1] Dysregulation of the MET signaling pathway, through gene amplification,

mutation, or overexpression, is a key driver in the development and progression of various

cancers.[2] ABN401 effectively suppresses MET autophosphorylation and downstream

signaling pathways, such as the PI3K/AKT and RAS/MEK/ERK pathways, leading to the

inhibition of cell proliferation and induction of apoptosis in MET-addicted cancer cells.[1] Its

high selectivity minimizes off-target effects, making it a valuable tool for studying MET-

dependent signaling and a promising candidate for targeted cancer therapy.[1]

Quantitative Data:

Table 1: In Vitro Efficacy of ABN401
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Cell Line Cancer Type MET Status IC50 (nM)

SNU5 Gastric Cancer MET Amplification ~2

Hs746T Gastric Cancer MET Amplification ~5

EBC-1 Lung Cancer MET Amplification ~3

SNU638 Gastric Cancer MET Overexpression ~43

H1993 Lung Cancer
MET Exon 14

Skipping
~30

Data compiled from a

study on the

therapeutic efficacy of

ABN401.[1]

Signaling Pathway Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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